Cas no 2798-05-2 (4,4'-diisothiocyanatodiphenylmethane)

• Product Name: 4,4'-diisothiocyanatodiphenylmethane
• CAS No: 2798-05-2
• MF: C₁₅H₁₀N₂S₂
• MW: 282.383300304413
• MDL: MFCD01310811
• CID: 914966
• PubChem ID: 24880473
• Update Time: 2025-04-25

4,4'-diisothiocyanatodiphenylmethane Chemical and Physical Properties

Names and Identifiers

• 4,4'-diisothiocyanatodiphenylmethane
• 1-isothiocyanato-4-[(4-isothiocyanatophenyl)methyl]benzene
• 4,4-Diisothiocyanatodiphenylmethane
• 4,4'-Methylenebis(phenyl isothiocyanate)
• DTXSID10374300
• MFCD01310811
• 4,4-Methylenebis(phenyl isothiocyanate)
• DB-047314
• CAA79805
• Benzene, 1,1'-methylenebis[4-isothiocyanato-
• SCHEMBL1193625
• 4,4 inverted exclamation marka-Methylenebis(phenyl isothiocyanate)
• 2798-05-2
• Bis(4-isothiocyanatophenyl)methane
• J-016937
• AKOS015898530

• MDL： MFCD01310811
• Inchi： 1S/C15H10N2S2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19/h1-8H,9H2
• InChI Key： MPNVWXWBSJKVDD-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)CC1C=CC(=CC=1)N=C=S

Computed Properties

• Exact Mass: 282.02900
• Monoisotopic Mass: 282.02854067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.15
• Melting Point: 139-143 °C (lit.)
• Boiling Point: 453.7°C at 760 mmHg
• Flash Point: 247.1°C
• Refractive Index: 1.635
• PSA: 88.90000
• LogP: 4.74600
• Solubility: Not determined

4,4'-diisothiocyanatodiphenylmethane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S23; S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4,4'-diisothiocyanatodiphenylmethane

4,4'-Diisothiocyanatodiphenylmethane: A Comprehensive Overview

4,4'-Diisothiocyanatodiphenylmethane, commonly referred to by its CAS number 2798-05-2, is a versatile compound with significant applications in various fields of chemistry. This compound, also known as diphenylmethane diisothiocyanate, has garnered attention due to its unique chemical properties and wide-ranging utility in organic synthesis, polymer chemistry, and materials science. Recent advancements in its synthesis and application have further highlighted its importance in modern chemical research.

The molecular structure of 4,4'-diisothiocyanatodiphenylmethane consists of two phenyl groups connected by a methylene bridge, with each phenyl group bearing an isothiocyanate (-NCS) functional group. This structure endows the compound with high reactivity, particularly towards nucleophiles such as amines, alcohols, and thiols. The compound's reactivity makes it an invaluable reagent in the synthesis of a variety of materials, including polyurethanes, elastomers, and other high-performance polymers.

Recent studies have explored the use of 4,4'-diisothiocyanatodiphenylmethane in the development of advanced materials with tailored properties. For instance, researchers have investigated its role in the synthesis of cross-linked polymers with enhanced mechanical strength and thermal stability. These findings underscore the compound's potential in creating materials suitable for high-temperature applications, such as aerospace and automotive industries.

In addition to its role in polymer chemistry, 4,4'-diisothiocyanatodiphenylmethane has found applications in organic synthesis as a building block for constructing complex molecules. Its ability to undergo nucleophilic substitution reactions has been leveraged in the synthesis of pharmaceutical intermediates and agrochemicals. Recent advancements in catalytic methods have further optimized these reactions, leading to higher yields and improved selectivity.

The synthesis of 4,4'-diisothiocyanatodiphenylmethane typically involves the reaction of diphenylmethane diamine with carbon disulfide under specific conditions. However, recent research has focused on developing more efficient and environmentally friendly synthesis routes. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

The compound's stability and reactivity make it a preferred choice in various industrial applications. Its use in the production of polyurethanes has been particularly notable due to its ability to form strong cross-links that enhance the mechanical properties of the resulting materials. Furthermore, its application in adhesives and sealants has been explored due to its excellent bonding capabilities.

In conclusion, 4,4'-diisothiocyanatodiphenylmethane, with its CAS number 2798-05-2, remains a pivotal compound in contemporary chemical research and industry. Its unique properties and diverse applications continue to drive innovation across multiple disciplines. As research progresses, new avenues for its utilization are expected to emerge, further solidifying its role as a key component in modern material science and organic synthesis.